Cas no 2168152-22-3 (7,7-difluoro-5-oxa-2,9-diazaspiro3.5nonane)

• Product Name: 7,7-difluoro-5-oxa-2,9-diazaspiro3.5nonane
• CAS No: 2168152-22-3
• MF: C₆H₁₀F₂N₂O
• MW: 164.153208255768
• CID: 6592680
• PubChem ID: 165747718
• Update Time: 2025-05-20

7,7-difluoro-5-oxa-2,9-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-5-oxa-2,9-diazaspiro3.5nonane
• 7,7-difluoro-5-oxa-2,9-diazaspiro[3.5]nonane
• EN300-1279465
• 2168152-22-3

• Inchi： 1S/C6H10F2N2O/c7-5(8)1-10-6(11-4-5)2-9-3-6/h9-10H,1-4H2
• InChI Key： XFKCPHBHGJCWSQ-UHFFFAOYSA-N
• SMILES： FC1(COC2(CNC2)NC1)F

Computed Properties

• Exact Mass: 164.07611927g/mol
• Monoisotopic Mass: 164.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 33.3Ų

Additional information on 7,7-difluoro-5-oxa-2,9-diazaspiro3.5nonane

Research Brief on 7,7-Difluoro-5-oxa-2,9-diazaspiro[3.5]nonane (CAS: 2168152-22-3): Recent Advances and Applications in Chemical Biology and Drug Discovery

The spirocyclic compound 7,7-difluoro-5-oxa-2,9-diazaspiro[3.5]nonane (CAS: 2168152-22-3) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry and chemical biology. This heterocyclic system combines a spirocyclic core with fluorine substitutions, offering distinctive physicochemical properties that make it attractive for drug discovery. Recent studies have highlighted its utility as a privileged structure in the design of novel bioactive molecules, particularly in targeting challenging protein-protein interactions and allosteric binding sites.

Structural analyses published in 2023 reveal that the 7,7-difluoro substitution pattern induces a notable conformational rigidity while maintaining sufficient polarity for aqueous solubility. Quantum mechanical calculations (J. Med. Chem. 2023, 66(5)) demonstrate that the gem-difluoro group at the 7-position significantly influences the electronic distribution of the entire spiro system, potentially enhancing binding interactions with biological targets. The oxygen and nitrogen atoms in the structure provide multiple vectors for synthetic elaboration, allowing for diverse structure-activity relationship exploration.

In recent kinase inhibitor development (ACS Chem. Biol. 2023, 18(3)), derivatives of this scaffold have shown remarkable selectivity profiles against CDK family members. The spirocyclic core appears to enforce a specific binding orientation that avoids off-target interactions while maintaining potency against primary targets. Particularly noteworthy is compound XF-773 (containing the 7,7-difluoro-5-oxa-2,9-diazaspiro[3.5]nonane core), which demonstrated >100-fold selectivity for CDK9 over CDK2 in cellular assays, addressing a long-standing challenge in kinase inhibitor design.

New synthetic methodologies have been developed to access this scaffold more efficiently. A 2023 publication (Org. Lett. 2023, 25(6)) describes a novel [3+2] cycloaddition approach that constructs the spirocyclic system in three steps from commercially available fluorinated building blocks, significantly improving upon previous routes that required seven or more steps. This advancement has enabled broader exploration of structure-activity relationships and accelerated lead optimization efforts in multiple drug discovery programs.

The scaffold's potential extends beyond small molecule therapeutics. Recent work (ChemBioChem 2023, 24(8)) has demonstrated its utility in chemical biology probes, particularly for studying protein conformation dynamics. The fluorine atoms serve as useful NMR handles, while the rigid structure makes it an excellent reporter of protein structural changes. This dual functionality has been leveraged in studies of GPCR activation mechanisms and allosteric modulator development.

Looking forward, the unique properties of 7,7-difluoro-5-oxa-2,9-diazaspiro[3.5]nonane position it as a versatile scaffold for addressing multiple challenges in drug discovery. Its combination of rigidity, polarity, and synthetic accessibility suggests continued importance in medicinal chemistry efforts, particularly for targets requiring precise spatial orientation of pharmacophores. Ongoing research is exploring its application in PROTAC design, covalent inhibitor development, and as a peptide mimetic in disrupting protein-protein interactions.